N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)tetrahydrofuran-3-carboxamide
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Overview
Description
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)tetrahydrofuran-3-carboxamide is a useful research compound. Its molecular formula is C14H17N3O2S and its molecular weight is 291.37. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Reactivity
Thiophenylhydrazonoacetates in Heterocyclic Synthesis
Thiophenylhydrazonoacetates have been synthesized and investigated for their reactivity toward a variety of nitrogen nucleophiles, yielding a diverse set of heterocyclic derivatives including pyrazole, isoxazole, and pyrimidine derivatives. This research demonstrates the versatility of thiophene-containing compounds in synthesizing structurally diverse heterocycles, which are of interest for further chemical and biological studies (Mohareb et al., 2004).
Development of a New Variant of the Migita Reaction
A new variant of the Migita reaction for carbon−sulfur bond formation has been developed, showcasing the application of palladium-catalyzed reactions in synthesizing compounds with potential therapeutic applications. The study underscores the importance of carbon−sulfur bond formation in pharmaceutical chemistry, offering a general method for thioaryl halide cross-coupling (Norris & Leeman, 2008).
Biological Activity Studies
Antimicrobial Activity of Thiophenyl Pyrazoles and Isoxazoles
Research into the antimicrobial activity of thiophenyl pyrazoles and isoxazoles indicates the potential biological applications of thiophene-containing compounds. These studies are significant for identifying new antimicrobial agents, with some compounds showing potential antibacterial and antifungal activities (Sowmya et al., 2018).
Synthesis and Characterization of Novel Compounds
Synthesis and Characterization of Schiff Bases
Schiff bases based on heterocyclic moieties, including thiophene, have been synthesized and characterized. These compounds have been evaluated for their biological activity, demonstrating the broad applicability of thiophene derivatives in developing compounds with potential biological activities (Hamed et al., 2020).
Mechanism of Action
Thiophenes
are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . Thiophene nucleus containing compounds show various activities like anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Pyrazoles
are another class of compounds that have been found in many important synthetic drug molecules . They possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Properties
IUPAC Name |
N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]oxolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c18-14(11-2-7-19-9-11)15-4-6-17-5-1-13(16-17)12-3-8-20-10-12/h1,3,5,8,10-11H,2,4,6-7,9H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZNHLSDNGAISPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(=O)NCCN2C=CC(=N2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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